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Compound of Interest

Compound Name: TD-106

Cat. No.: B2824162

Essential Safety and Handling Guide for TD-106

This document provides immediate safety, handling, and disposal information for TD-106 (CAS
2250288-69-6), a cereblon (CRBN) modulator utilized in targeted protein degradation research.
The following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Personal Protective Equipment (PPE)

When handling TD-106, a comprehensive approach to personal protection is crucial. The
following table summarizes the recommended PPE.
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Equipment Category Item Specification

) Must be worn with side-shields
Eye Protection Safety Goggles )
to protect against splashes.

Nitrile or neoprene gloves are
] ] ] recommended. Ensure to
Hand Protection Chemical-resistant gloves
change gloves frequently and

immediately if contaminated.

A full-sleeved lab coat is
Body Protection Laboratory Coat mandatory to prevent skin

contact.

All handling of solid TD-106 or
its solutions should be
conducted in a certified
chemical fume hood to avoid
Respiratory Protection Fume Hood or Respirator inhalation. For situations
outside of a fume hood, a
respirator with an appropriate
organic vapor cartridge may be

necessary.

Storage and Handling Protocols

Proper storage and handling are vital to maintain the integrity of TD-106 and to ensure a safe
laboratory environment.

Storage Conditions:
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Additional

Form Temperature Duration .
Requirements

Long-term (months to Store in a dry, dark
Powder -20°C )
years) location.

Keep sealed and
Short-term (days to
4°C protected from
weeks) _ _
moisture and light.[1]

Aliquot to avoid
In Solvent -80°C Up to 6 months multiple freeze-thaw

cycles.

Ensure the container
-20°C Up to 1 month o
is tightly sealed.[2]

Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the
workspace within a chemical fume hood.

» Weighing: If working with the solid form, carefully weigh the required amount on a calibrated
analytical balance within the fume hood.

 Dissolving: TD-106 is soluble in DMSO.[2] When preparing solutions, add the solvent to the
solid slowly to avoid splashing. If precipitation occurs, gentle heating and/or sonication can
be used to aid dissolution.[3]

o Use: When using TD-106 in experiments, maintain the use of all recommended PPE.

» Post-Handling: After use, decontaminate all surfaces and equipment. Dispose of all
contaminated materials as outlined in the disposal plan. Wash hands thoroughly.

Disposal Plan

All waste containing TD-106 must be treated as hazardous chemical waste.
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Waste Type Container Disposal Procedure
Collect in a clearly labeled,
) Labeled Hazardous Waste ) )
Solid TD-106 sealed container for chemical

Container

waste.

Contaminated Labware (e.qg.,

pipette tips, tubes)

Labeled Sharps or Solid Waste

Container

Place in a designated, sealed
container for hazardous solid

waste.

Liquid Waste (e.g., unused

solutions)

Labeled Hazardous Liquid

Waste Container

Collect in a sealed, compatible
container clearly labeled as

hazardous chemical waste.

Disposal Protocol:

e Segregation: Segregate TD-106 waste from other laboratory waste.

o Labeling: Clearly label all waste containers with "Hazardous Waste" and the chemical name

“TD-106".

o Storage: Store waste containers in a designated, secure area away from incompatible

materials.

o Collection: Arrange for collection by a licensed hazardous waste disposal service in

accordance with local, state, and federal regulations.

Visualized Workflows and Pathways

To further clarify procedures and mechanisms, the following diagrams are provided.
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Safe Handling Workflow for TD-106
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Caption: A flowchart illustrating the step-by-step procedure for the safe handling of TD-106.
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TD-106 Mediated BRD4 Degradation
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Caption: The signaling pathway of TD-106 inducing the degradation of the BRD4 protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling TD-106].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2824162#personal-protective-equipment-for-
handling-td-106]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/TD-106.html?locale=ja-JP
https://www.medchemexpress.com/TD-106.html
https://www.benchchem.com/product/b2824162#personal-protective-equipment-for-handling-td-106
https://www.benchchem.com/product/b2824162#personal-protective-equipment-for-handling-td-106
https://www.benchchem.com/product/b2824162#personal-protective-equipment-for-handling-td-106
https://www.benchchem.com/product/b2824162#personal-protective-equipment-for-handling-td-106
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2824162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2824162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

